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Compound of Interest

Compound Name: Bourjotinolone A

Cat. No.: B1156878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bourjotinolone A is a naturally occurring triterpenoid compound that has been isolated from

various plant sources. This technical guide provides a comprehensive overview of the available

scientific information on Bourjotinolone A, with a focus on its chemical properties, and

highlights the current gaps in the understanding of its biological activities and mechanism of

action. This document is intended to serve as a foundational resource for researchers and

professionals in the fields of natural product chemistry, pharmacology, and drug development

who are interested in exploring the therapeutic potential of this molecule.

Chemical and Physical Properties
Bourjotinolone A is classified as a triterpenoid, a large and diverse class of organic

compounds derived from a 30-carbon precursor, squalene. The structural elucidation of

Bourjotinolone A has been primarily accomplished through spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
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Property Value Source

CAS Number 6985-35-9 N/A

Molecular Formula C₃₀H₄₈O₄ [1][2][3][4]

Molecular Weight 472.7 g/mol [1][2]

Class Triterpenoid [5]

Natural Sources

Phellodendron chinense

Schneid (bark), Toona sinensis

(A.Juss.) M.Roem. (roots)

[5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Biological Activity
While comprehensive studies on the biological activity of pure Bourjotinolone A are limited in

the publicly available scientific literature, preliminary investigations and studies on related

compounds and plant extracts suggest potential anti-inflammatory properties.

Anti-inflammatory Activity
Extracts from plants known to contain Bourjotinolone A, such as Phellodendron chinense and

Toona sinensis, have demonstrated anti-inflammatory effects in various experimental models.

However, specific quantitative data, such as the half-maximal inhibitory concentration (IC₅₀) for

Bourjotinolone A's anti-inflammatory activity, are not readily available in the reviewed

literature. Further research is required to isolate and evaluate the specific contribution of

Bourjotinolone A to the overall anti-inflammatory profile of these plant extracts.

Table 2: Summary of Reported Anti-inflammatory Activity Data for Bourjotinolone A

Assay Type Cell Line/Model Endpoint Measured IC₅₀ / Activity

Data Not Available Data Not Available Data Not Available Data Not Available
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Cytotoxicity
Information regarding the cytotoxic effects of Bourjotinolone A is currently not available in the

scientific literature.

Table 3: Summary of Reported Cytotoxicity Data for Bourjotinolone A

Cell Line Assay Type Endpoint Measured IC₅₀ / Activity

Data Not Available Data Not Available Data Not Available Data Not Available

Mechanism of Action
The precise mechanism of action for Bourjotinolone A has not yet been elucidated.

Investigations into its effects on key inflammatory signaling pathways, such as the Nuclear

Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, are

necessary to understand how it may exert its potential anti-inflammatory effects.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Bourjotinolone A are not

available in the current literature. However, standard assays for assessing anti-inflammatory

activity and cytotoxicity can be adapted for this compound.

Hypothetical Workflow for In Vitro Anti-inflammatory
Screening
The following diagram illustrates a general workflow for screening the anti-inflammatory

potential of a compound like Bourjotinolone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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